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Compound of Interest

Compound Name: 3-Chlorophenethyl bromide

Cat. No.: B091528 Get Quote

As researchers and developers, our commitment to innovation is intrinsically linked to our

responsibility for safety and environmental stewardship. Handling specialized reagents like 3-
Chlorophenethyl bromide (CAS No. 16799-05-6) requires not only precision in its application

but also diligence in its disposal. This guide provides a detailed, field-tested protocol for the

safe and compliant disposal of 3-Chlorophenethyl bromide, ensuring the protection of

personnel and the environment.

Core Principles: Hazard Identification and
Immediate Precautions
Understanding the inherent risks of a chemical is the foundation of its safe handling and

disposal. 3-Chlorophenethyl bromide is a halogenated aromatic compound with specific

hazards that dictate its management pathway.

1.1. Hazard Profile

The primary hazards associated with 3-Chlorophenethyl bromide are its toxicity and

corrosivity.[1][2] It is classified as "Danger" and carries specific hazard statements.[1][3]
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Property Value / Classification Source

CAS Number 16799-05-6 [1][4]

Molecular Formula C₈H₈BrCl [4]

Appearance Colorless to pale yellow liquid [4]

Signal Word Danger [1][2]

Hazard Statements

H302: Harmful if

swallowedH318: Causes

serious eye damage

[1][3]

Flash Point > 110 °C (> 230 °F) [1][2]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases
[5]

1.2. Mandatory Personal Protective Equipment (PPE)

The causality behind PPE selection is to create an impermeable barrier against the specific

routes of exposure. Given the risk of serious eye damage and skin contact, the following PPE

is non-negotiable when handling or disposing of this compound.[2]

Eye Protection: Chemical safety goggles are essential. For splash risks, a face shield should

be worn in addition to goggles.[2]

Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected for integrity before

each use.

Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical

fume hood to avoid inhaling vapors.[5] If engineering controls are insufficient, a respirator

with an appropriate filter (e.g., type ABEK EN14387) is required.[2]

Body Protection: A laboratory coat must be worn.

Waste Characterization & Segregation: The Critical
First Step
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Proper disposal begins with correct waste classification. 3-Chlorophenethyl bromide contains

both chlorine and bromine atoms, classifying it unequivocally as a halogenated organic waste.

[6]

2.1. The "Why" of Segregation

The segregation of halogenated from non-halogenated waste streams is a critical protocol

rooted in both safety and regulatory compliance. The combustion of halogenated compounds

can produce highly corrosive and toxic byproducts, such as hydrochloric and hydrobromic acid.

[7] Therefore, hazardous waste incinerators require specific operational parameters and off-gas

scrubbing systems to manage these compounds. Mixing waste streams can lead to:

Regulatory Non-compliance: Violating federal and local disposal regulations, such as the

EPA's Resource Conservation and Recovery Act (RCRA).[8][9]

Safety Hazards: Unpredictable and dangerous chemical reactions within the waste container.

Increased Disposal Costs: Contaminating a large volume of non-halogenated solvent with a

small amount of halogenated waste forces the entire container to be treated via the more

expensive halogenated disposal route.[6]

2.2. Segregation Protocol

Designate a Waste Container: Use a dedicated, clearly labeled container for "Halogenated

Organic Waste."[6]

Ensure Compatibility: The container must be made of a material compatible with 3-
Chlorophenethyl bromide and fitted with a secure, vapor-tight lid.[6]

Accurate Labeling: The label must include the words "Hazardous Waste" and the full

chemical name: "3-Chlorophenethyl bromide."[6] Do not use abbreviations. Maintain a log

of the contents and their approximate volumes.

Step-by-Step Disposal Workflow
The following protocol outlines the standard operating procedure for the collection and disposal

of 3-Chlorophenethyl bromide waste.
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3.1. Collection of Waste

Work in a Controlled Area: Conduct all transfers of waste in a chemical fume hood.

Original Containers: Whenever feasible, leave small amounts of the chemical in its original

container for disposal. This is the safest option as it minimizes handling and ensures proper

identification.[10][11]

Consolidating Waste: If consolidating waste from multiple experiments, transfer the liquid into

your designated "Halogenated Organic Waste" container using a funnel.

Seal Securely: Keep the waste container sealed at all times, except when adding waste.[6]

This prevents the release of volatile organic compounds (VOCs) into the laboratory

atmosphere.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment bin, away from incompatible materials.[5][6]

3.2. Final Disposal

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office to

schedule a pickup for your hazardous waste.

Follow Institutional Guidelines: Adhere to all institutional procedures for waste accumulation

time limits and storage location.

Never Use Drains: Under no circumstances should 3-Chlorophenethyl bromide or its

containers be disposed of in a sink or drain.[7][11] This compound is harmful to aquatic life,

and this action is a serious regulatory violation.

Below is a workflow diagram illustrating the decision-making and operational process for

managing 3-Chlorophenethyl bromide waste.
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Waste Generation & Collection
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'Halogenated Waste' Container
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Store in Secondary Containment
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Non-Halogenated Waste
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Caption: Waste Management Workflow for 3-Chlorophenethyl Bromide.
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Spill and Emergency Management
Accidents require immediate and correct action to mitigate harm.

4.1. Small Spills (Contained within a Fume Hood)

Alert Personnel: Inform others in the immediate area.

Contain & Absorb: Use an inert absorbent material, such as vermiculite, sand, or a

commercial sorbent (e.g., Chemizorb®), to soak up the spill.[10]

Collect & Dispose: Carefully scoop the absorbent material into a designated hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate solvent, and dispose of all cleaning

materials as hazardous waste.

4.2. Large Spills or Spills Outside a Fume Hood

Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the doors to the affected area to contain vapors.

Call for Help: Contact your institution's EHS or emergency response team immediately.[6] Do

not attempt to clean up a large spill yourself.

Provide Information: Be ready to provide the Safety Data Sheet (SDS) for 3-
Chlorophenethyl bromide to emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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